Cas no 180624-00-4 (7-methyl-1H-Indole-5-carboxylic acid)

7-Methyl-1H-indole-5-carboxylic acid is a heterocyclic organic compound featuring a methyl-substituted indole core with a carboxylic acid functional group at the 5-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, or other functionalized compounds. Its indole scaffold is significant in medicinal chemistry due to its prevalence in biologically active compounds. The product is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.

7-methyl-1H-Indole-5-carboxylic acid structure

180624-00-4 structure

Product Name:7-methyl-1H-Indole-5-carboxylic acid

CAS No:180624-00-4

MF:C₁₀H₉NO₂

MW:175.183962583542

MDL:MFCD12924655

CID:1107985

PubChem ID:15247555

Update Time:2025-10-23

7-methyl-1H-Indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-methyl-1H-Indole-5-carboxylic acid
- SY259292
- 1H-Indole-5-carboxylic acid, 7-methyl-
- 7-METHYLINDOLE-5-CARBOXYLIC ACID
- AKOS023558498
- AS-39666
- OAWWSPFYTYUIHU-UHFFFAOYSA-N
- 180624-00-4
- AM806219
- 7-METHYL-1H-INDOLE-5-CARBOXYLICACID
- 7-methyl-5-indolecarboxilic acid
- SCHEMBL7926770
- DB-359878
- CS-0050003
- MFCD12924655
- DTXSID70570442
- MDL： MFCD12924655
- Inchi： 1S/C10H9NO2/c1-6-4-8(10(12)13)5-7-2-3-11-9(6)7/h2-5,11H,1H3,(H,12,13)
- InChI Key： OAWWSPFYTYUIHU-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C)C2=C(C=CN2)C=1)=O

Computed Properties

Exact Mass: 175.063328530g/mol
Monoisotopic Mass: 175.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 53.1Å²

Experimental Properties

Density: 1.340±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.3 g/l) (25 º C),

7-methyl-1H-Indole-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M321293-10mg	7-Methyl-1H-indole-5-carboxylic Acid	180624-00-4		10mg	$75.00	2023-05-17
TRC	M321293-25mg	7-Methyl-1H-indole-5-carboxylic Acid	180624-00-4		25mg	$144.00	2023-05-17
TRC	M321293-50mg	7-Methyl-1H-indole-5-carboxylic Acid	180624-00-4		50mg	$207.00	2023-05-17
Chemenu	CM239351-1g	7-Methyl-1H-indole-5-carboxylic acid	180624-00-4	95%	1g	$630	2021-08-04
abcr	AB445737-100 mg	7-Methyl-1H-indole-5-carboxylic acid, min. 95%; .	180624-00-4		100MG	€186.80	2022-03-02
abcr	AB445737-250 mg	7-Methyl-1H-indole-5-carboxylic acid, min. 95%; .	180624-00-4		250MG	€343.00	2022-03-02
abcr	AB445737-1 g	7-Methyl-1H-indole-5-carboxylic acid, min. 95%; .	180624-00-4		1g	€281.00	2023-04-22
Chemenu	CM239351-1g	7-Methyl-1H-indole-5-carboxylic acid	180624-00-4	95%	1g	$630	2022-09-01
Matrix Scientific	189400-1g	7-Methyl-1H-indole-5-carboxylic acid	180624-00-4		1g	$1058.00	2023-09-09
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